Cas no 1346601-64-6 (2-(3,4-Dichlorophenyl)azetidine Hydrochloride)

• Product Name: 2-(3,4-Dichlorophenyl)azetidine Hydrochloride
• CAS No: 1346601-64-6
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• CID: 5574112
• Update Time: 2025-06-12

2-(3,4-Dichlorophenyl)azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)azetidine Hydrochloride

• Inchi： 1S/C9H9Cl2N.ClH/c10-7-2-1-6(5-8(7)11)9-3-4-12-9;/h1-2,5,9,12H,3-4H2;1H
• InChI Key： XSGLWNFKZHQPSN-UHFFFAOYSA-N
• SMILES： C1C(c2cc(Cl)c(Cl)cc2)NC1.Cl

Additional information on 2-(3,4-Dichlorophenyl)azetidine Hydrochloride

Introduction to 2-(3,4-Dichlorophenyl)azetidine Hydrochloride (CAS No. 1346601-64-6)

2-(3,4-Dichlorophenyl)azetidine Hydrochloride (CAS No. 1346601-64-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an azetidine derivative, characterized by its unique chemical structure and potential therapeutic applications. The compound's molecular formula is C₉H₈Cl₂N·HCl, and it has a molecular weight of approximately 235.07 g/mol.

The structure of 2-(3,4-Dichlorophenyl)azetidine Hydrochloride consists of a four-membered azetidine ring substituted with a 3,4-dichlorophenyl group. The presence of the dichlorophenyl moiety imparts significant electronic and steric effects, which influence the compound's chemical and biological properties. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations.

In recent years, 2-(3,4-Dichlorophenyl)azetidine Hydrochloride has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have explored its pharmacological properties, including its activity as a modulator of various receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and cardiovascular diseases.

The synthesis of 2-(3,4-Dichlorophenyl)azetidine Hydrochloride involves several well-documented methods. One common approach is the reaction of 3,4-dichlorobenzaldehyde with azetidin-2-one under appropriate conditions to form the azetidine ring, followed by conversion to the hydrochloride salt. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production in industrial settings.

Beyond its potential as a therapeutic agent, 2-(3,4-Dichlorophenyl)azetidine Hydrochloride has also been investigated for its biological activities in preclinical studies. In vitro assays have demonstrated that this compound possesses anti-inflammatory and anti-proliferative properties, suggesting its potential use in treating inflammatory diseases and certain types of cancer. Additionally, animal models have shown promising results in reducing pain and inflammation, further supporting its therapeutic potential.

The safety profile of 2-(3,4-Dichlorophenyl)azetidine Hydrochloride is an important consideration in its development as a pharmaceutical product. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various indications.

In conclusion, 2-(3,4-Dichlorophenyl)azetidine Hydrochloride (CAS No. 1346601-64-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its full potential and pave the way for its potential use in treating various diseases.